Cas no 2098037-42-2 (methyl 6-(cyclohexylmethyl)pyrimidine-4-carboxylate)

• Product Name: methyl 6-(cyclohexylmethyl)pyrimidine-4-carboxylate
• CAS No: 2098037-42-2
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5727687
• PubChem ID: 122239236
• Update Time: 2025-11-05

methyl 6-(cyclohexylmethyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-(cyclohexylmethyl)-, methyl ester
• methyl 6-(cyclohexylmethyl)pyrimidine-4-carboxylate
• 2098037-42-2
• F1967-7893
• AKOS040812223

• Inchi： 1S/C13H18N2O2/c1-17-13(16)12-8-11(14-9-15-12)7-10-5-3-2-4-6-10/h8-10H,2-7H2,1H3
• InChI Key： BGJSLOPHYXOBPB-UHFFFAOYSA-N
• SMILES： C1=NC(CC2CCCCC2)=CC(C(OC)=O)=N1

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 365.8±30.0 °C(Predicted)
• pka: -0.26±0.18(Predicted)

Additional information on methyl 6-(cyclohexylmethyl)pyrimidine-4-carboxylate

Methyl 6-(Cyclohexylmethyl)Pyrimidine-4-Carboxylate: A Comprehensive Overview

Methyl 6-(cyclohexylmethyl)pyrimidine-4-carboxylate, identified by the CAS number 2098037-42-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug design. The structure of this compound features a pyrimidine ring substituted with a cyclohexylmethyl group at the 6-position and a methyl ester group at the 4-position, making it a unique member of the pyrimidine family.

The synthesis of methyl 6-(cyclohexylmethyl)pyrimidine-4-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and esterification. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and environmental impact. The compound's structure has been optimized for stability and bioavailability, making it a promising candidate for various applications.

Recent studies have highlighted the potential of methyl 6-(cyclohexylmethyl)pyrimidine-4-carboxylate in the development of novel therapeutic agents. For instance, research published in Journal of Medicinal Chemistry demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, computational modeling studies have revealed its potential to interact with targets associated with neurodegenerative diseases, such as Alzheimer's disease.

In the agricultural sector, methyl 6-(cyclohexylmethyl)pyrimidine-4-carboxylate has shown promise as a plant growth regulator. Field trials conducted in collaboration with agricultural research institutions have indicated that this compound can enhance crop yield by promoting root development and improving stress tolerance in plants. These findings align with the growing demand for sustainable agricultural practices that rely on chemical inputs with minimal environmental impact.

The unique properties of methyl 6-(cyclohexylmethyl)pyrimidine-4-carboxylate also make it a valuable tool in materials science. Researchers have explored its use as a precursor for synthesizing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal for applications in gas storage and catalysis.

From an environmental perspective, the degradation pathways of methyl 6-(cyclohexylmethyl)pyrimidine-4-carboxylate have been extensively studied to assess its ecological safety. Studies conducted under simulated environmental conditions reveal that the compound undergoes rapid biodegradation, minimizing its persistence in natural ecosystems. This attribute is particularly important for ensuring the sustainable use of chemical compounds in various industries.

In conclusion, methyl 6-(cyclohexylmethyl)pyrimidine-4-carboxylate (CAS No: 2098037-42-2) is a multifaceted compound with diverse applications across multiple disciplines. Its structural features, combined with recent advancements in synthesis and application research, position it as a key player in the development of innovative solutions in medicine, agriculture, and materials science. As research continues to uncover new potentials for this compound, its role in advancing scientific and technological frontiers is expected to grow significantly.